Cas no 1351393-58-2 (3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester)

• Product Name: 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester
• CAS No: 1351393-58-2
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 5169041
• Update Time: 2025-06-08

3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester

• Inchi： 1S/C11H10ClN3O2/c1-2-17-11(16)8-4-3-5-9(12)10(8)15-6-13-14-7-15/h3-7H,2H2,1H3
• InChI Key： YCQWMPJLZAFAIO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(Cl)=C1N1C=NN=C1

Additional information on 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester

Introduction to 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester (CAS No. 1351393-58-2)

3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester, identified by its Chemical Abstracts Service (CAS) number 1351393-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities and potential therapeutic applications. The presence of a chloro substituent and an ethyl ester group in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery initiatives.

The molecular structure of 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester consists of a benzoic acid core functionalized with a [1,2,4]triazol-4-yl moiety. The benzoic acid moiety is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to interact with biological targets such as enzymes and receptors. The triazole ring, on the other hand, introduces additional functionality that can modulate the compound's bioactivity. Specifically, the triazole ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, thereby influencing the compound's binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel triazole-based compounds for their potential applications in treating various diseases. For instance, triazole derivatives have been explored as inhibitors of enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) and fumarate hydratase (FH). The chloro substituent in 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester may enhance its interaction with these enzymatic targets by increasing electronic density or by participating in halogen bonding interactions. These interactions can lead to the development of more potent and selective inhibitors.

Moreover, the ethyl ester group in the compound's structure can be hydrolyzed under physiological conditions to yield a carboxylic acid derivative. This transformation can alter the compound's solubility and pharmacokinetic properties, making it more suitable for certain therapeutic applications. The ability to modify this group provides researchers with a versatile tool for fine-tuning the biological activity of the molecule. For example, replacing the ethyl ester with other functional groups such as carboxylic acids or amides can lead to compounds with different pharmacological profiles.

Recent studies have also highlighted the importance of [1,2,4]triazol-4-yl moieties in medicinal chemistry due to their ability to enhance binding affinity and selectivity towards biological targets. The triazole ring can adopt multiple conformations depending on its environment, allowing it to fit into specific binding pockets within proteins or enzymes. This flexibility makes it an attractive scaffold for drug design. In particular, triazole derivatives have been shown to exhibit inhibitory activity against various kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammation.

The synthesis of 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a halogenated benzene derivative followed by nucleophilic substitution with a triazole precursor. The introduction of the chloro substituent at the 3-position of the benzene ring enhances reactivity towards nucleophiles at the 2-position. Subsequent functionalization with an ethyl ester group completes the molecular structure.

In terms of pharmaceutical applications, 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester has shown promise as a lead compound for further drug development. Its unique structural features make it suitable for targeting various biological pathways associated with human diseases. For example, researchers have explored its potential as an anti-inflammatory agent by investigating its ability to modulate cytokine production and inhibit inflammatory enzymes such as COX and LOX.

Additionally, the compound has been tested for its antimicrobial properties against both Gram-positive and Gram-negative bacteria. The presence of multiple functional groups provides multiple interaction points with bacterial cell walls or enzymes essential for bacterial survival. This broad-spectrum activity makes it a candidate for developing novel antibiotics or antimicrobial agents.

The use of computational methods such as molecular docking and virtual screening has been instrumental in evaluating the potential bioactivity of 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester before experimental validation. These methods allow researchers to predict how well the compound will bind to specific biological targets based on its three-dimensional structure. By identifying potential binding sites and interaction patterns, computational studies can guide experimental efforts towards optimizing lead compounds into viable drug candidates.

In conclusion,3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid ethyl ester (CAS No. 1351393-58-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Further research is warranted to fully explore its bioactivity and therapeutic applications.